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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of 3,4-diethylhexane, a
branched alkane with the molecular formula CioHz2. This document summarizes its key
physical properties, details experimental protocols for density determination, and presents
available data in a structured format.

Physicochemical Properties of 3,4-Diethylhexane

3,4-Diethylhexane is a colorless liquid. Its physical properties are crucial for its application in
various scientific and industrial fields, including its use as a solvent or as a component in fuel

and lubricant studies.
Data Presentation

The quantitative data for 3,4-diethylhexane are summarized in the table below.
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Property Value Units Source
Molecular Formula CioH22 - [1]
Molecular Weight 142.28 g/mol [1]
Density 0.751 g/mL [2]
Boiling Point 160 °C [2]
Refractive Index 1.419 - [2]

Note on Temperature-Dependent Density Data: The National Institute of Standards and
Technology (NIST) / Thermodynamics Research Center (TRC) Web Thermo Tables (WTT)
provide critically evaluated experimental data for the liquid density of 3,4-diethylhexane as a
function of temperature.[3] This dataset contains five experimental data points over a
temperature range of 190 K to 605.6 K.[3] Access to the specific data points requires a
subscription to the NIST Standard Reference Database.

Experimental Protocols for Density Determination

The density of a liquid can be determined with high precision using several established
laboratory methods. Below are detailed methodologies for two common and accurate
techniques: the pycnometer method and the oscillating U-tube method.

Pycnometer Method

The pycnometer method is a gravimetric technique that provides highly accurate density
measurements.[4] It relies on determining the mass of a precise volume of the liquid.

Methodology:

o Preparation: A pycnometer, a glass flask with a specific volume, is thoroughly cleaned and
dried. Its empty mass (mo) is accurately measured using an analytical balance.

o Calibration with a Reference Liquid: The pycnometer is filled with a reference liquid of a well-
known density at a specific temperature (e.g., deionized water). The filled pycnometer is
placed in a thermostatic bath to reach the desired temperature. The mass of the pycnometer
filled with the reference liquid (m1) is then measured.
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o Sample Measurement: The pycnometer is emptied, cleaned, and dried. It is then filled with
3,4-diethylhexane. The same temperature control procedure is followed as with the
reference liquid. The mass of the pycnometer filled with the sample (mz) is recorded.

o Calculation: The density of the sample (p_sample) is calculated using the following formula:
p_sample = [(m2 - mo) / (M1 - mo)] * p_reference

where p_reference is the density of the reference liquid at the measurement temperature.

Oscillating U-Tube Densitometer

Modern digital density meters often utilize an oscillating U-tube to determine density quickly
and accurately.[5] This method is based on the principle that the resonant frequency of a
vibrating tube is dependent on its mass, which changes with the density of the fluid it contains.

Methodology:

o Calibration: The instrument is calibrated using two standards of known density, typically dry
air and deionized water. This calibration establishes the relationship between the oscillation
period and the density.

o Sample Injection: A small, bubble-free aliquot of 3,4-diethylhexane is injected into the
thermostatted U-shaped sample tube.

o Measurement: The instrument electronically excites the U-tube, causing it to oscillate at its
natural frequency. The instrument's detector measures the period of oscillation.

o Data Conversion: The instrument's software automatically converts the measured oscillation
period into a density value based on the prior calibration. The result is typically displayed
digitally.

Mandatory Visualizations
Diagram of Experimental Workflow for Density Determination

The following diagram illustrates the generalized workflow for determining the density of a liquid
sample using either the pycnometer or the oscillating U-tube method.
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Experimental Workflow for Liquid Density Determination
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Caption: Generalized workflow for liquid density determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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